Cas no 2141326-51-2 (4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 2141326-51-2
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5992985
• PubChem ID: 165508014
• Update Time: 2025-05-21

4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• EN300-1292688
• 2141326-51-2

• Inchi： 1S/C10H10N2OS/c1-7-4-12(8(2)11-7)9-3-10(5-13)14-6-9/h3-6H,1-2H3
• InChI Key： ATWUHSAWMLLPKI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2141326-51-2)

4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2141326-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique imidazole-thiophene hybrid structure, is widely explored for its potential applications in drug discovery, heterocyclic chemistry, and functional material synthesis. Its molecular framework combines the electron-rich thiophene ring with the versatile imidazole moiety, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for imidazole derivatives and thiophene-based aldehydes has surged due to their role in developing kinase inhibitors, antimicrobial agents, and organic semiconductors. Researchers are particularly interested in CAS No. 2141326-51-2 for its potential to modulate biological pathways and enhance material properties. The compound's carbaldehyde functional group also offers reactivity for further derivatization, enabling the creation of libraries of novel compounds for high-throughput screening.

The synthesis of 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for research and industrial applications.

From an industrial perspective, CAS No. 2141326-51-2 aligns with the growing trend of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. This compound's compatibility with biodegradable solvents and catalytic systems further enhances its appeal in modern chemical manufacturing.

In the context of drug discovery, 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde serves as a key building block for small-molecule therapeutics. Its structural features are being investigated for targeting inflammatory diseases, cancer, and neurodegenerative disorders. The rise of AI-driven drug design has also amplified interest in such compounds, as computational models predict their interactions with biological targets more efficiently.

Beyond pharmaceuticals, this compound finds utility in optoelectronic materials, particularly in the development of organic light-emitting diodes (OLEDs) and conductive polymers. Its conjugated system and electron-donating properties make it a candidate for enhancing device performance. As the demand for flexible electronics grows, thiophene-imidazole hybrids like this one are poised to play a pivotal role.

In summary, 4-(2,4-dimethyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2141326-51-2) represents a multifaceted compound with broad applications across life sciences and advanced materials. Its synthesis, properties, and potential uses continue to inspire innovation, making it a subject of ongoing research and commercial interest.